1-[3-(3-ethoxyphenoxy)propoxy]-3,5-dimethylbenzene

• IUPAC Name: 1-[3-(3-ethoxyphenoxy)propoxy]-3,5-dimethylbenzene
• InChI: InChI=1S/C19H24O3/c1-4-20-17-7-5-8-18(14-17)21-9-6-10-22-19-12-15(2)11-16(3)13-19/h5,7-8,11-14H,4,6,9-10H2,1-3H3
• InChI Key: QPCGSHHIMYHSPQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC=C1)OCCCOC2=CC(=CC(=C2)C)C
• Molecular Formula: C19H24O3
• Molecular Weight: 300.4 g/mol

Description

1-[3-(3-ethoxyphenoxy)propoxy]-3,5-dimethylbenzene, commonly known as ICI-118,551, is a selective β2-adrenergic receptor antagonist. It is widely used in scientific research to study the role of β2-adrenergic receptors in various physiological and pathological conditions.

Mechanism of Action

ICI-118,551 selectively blocks the β2-adrenergic receptor, which is a G protein-coupled receptor that is activated by the catecholamines epinephrine and norepinephrine. When activated, the β2-adrenergic receptor increases the production of cyclic AMP, which leads to various physiological responses. By blocking the β2-adrenergic receptor, ICI-118,551 inhibits these responses.
Biochemical and Physiological Effects:
ICI-118,551 has been shown to have various biochemical and physiological effects. It can decrease heart rate, blood pressure, and bronchodilation. It can also inhibit lipolysis and glycogenolysis, which are important processes for energy metabolism.

Advantages and Limitations for Lab Experiments

ICI-118,551 is a selective β2-adrenergic receptor antagonist, which makes it a valuable tool for studying the specific effects of β2-adrenergic receptor activation or inhibition. However, it is important to note that ICI-118,551 may have off-target effects on other receptors or enzymes. Additionally, the concentration and duration of ICI-118,551 treatment should be carefully controlled to avoid non-specific effects.

Future Directions

For research on ICI-118,551 include investigating its role in cancer progression and metastasis, developing more selective β2-adrenergic receptor antagonists, and studying its effects on different cell types and tissues.

Synthesis Methods

ICI-118,551 can be synthesized by reacting 3-(3-ethoxyphenoxy)propylmagnesium bromide with 3,5-dimethylbenzoyl chloride in the presence of a palladium catalyst. The resulting compound is then purified by column chromatography to obtain the final product.

Scientific Research Applications

ICI-118,551 is commonly used in scientific research to study the role of β2-adrenergic receptors in various physiological and pathological conditions. It is used to investigate the effects of β2-adrenergic receptor activation or inhibition on the cardiovascular system, respiratory system, immune system, and metabolism.